Nimesulide-d5
Nimesulide-d5
Nimesulide-d5 is intended for use as an internal standard for the quantification of nimesulide by GC- or LC-MS. Nimesulide is a non-steroidal anti-inflammatory drug (NSAID) and COX-2 inhibitor (IC50s = 1.27 and 0.03 µM for the human and ovine enzymes, respectively). It is selective for COX-2 over COX-1 (IC50s = 70 and 22 µM for the human and ovine enzymes, respectively). Nimesulide also inhibits sodium-dependent neutral amino acid transporter (B0AT1) with an IC50 value of 23 µM for the rat kidney transporter. It inhibits infection-induced increases in brain prostaglandin E2 (PGE2;) levels, as well as reduces pyresis (ED50 = 0.3 mg/kg), in yeast-infected rats. Nimesulide (2.9 mg/kg) inhibits formalin-induced hindpaw thermal hyperalgesia in rats.
Brand Name:
Vulcanchem
CAS No.:
1330180-22-7
VCID:
VC0137495
InChI:
InChI=1S/C13H12N2O5S/c1-21(18,19)14-12-8-7-10(15(16)17)9-13(12)20-11-5-3-2-4-6-11/h2-9,14H,1H3/i2D,3D,4D,5D,6D
SMILES:
CS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC2=CC=CC=C2
Molecular Formula:
C13H12N2O5S
Molecular Weight:
313.339
Nimesulide-d5
CAS No.: 1330180-22-7
Cat. No.: VC0137495
Molecular Formula: C13H12N2O5S
Molecular Weight: 313.339
* For research use only. Not for human or veterinary use.
Specification
| Description | Nimesulide-d5 is intended for use as an internal standard for the quantification of nimesulide by GC- or LC-MS. Nimesulide is a non-steroidal anti-inflammatory drug (NSAID) and COX-2 inhibitor (IC50s = 1.27 and 0.03 µM for the human and ovine enzymes, respectively). It is selective for COX-2 over COX-1 (IC50s = 70 and 22 µM for the human and ovine enzymes, respectively). Nimesulide also inhibits sodium-dependent neutral amino acid transporter (B0AT1) with an IC50 value of 23 µM for the rat kidney transporter. It inhibits infection-induced increases in brain prostaglandin E2 (PGE2;) levels, as well as reduces pyresis (ED50 = 0.3 mg/kg), in yeast-infected rats. Nimesulide (2.9 mg/kg) inhibits formalin-induced hindpaw thermal hyperalgesia in rats. |
|---|---|
| CAS No. | 1330180-22-7 |
| Molecular Formula | C13H12N2O5S |
| Molecular Weight | 313.339 |
| IUPAC Name | N-[4-nitro-2-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]methanesulfonamide |
| Standard InChI | InChI=1S/C13H12N2O5S/c1-21(18,19)14-12-8-7-10(15(16)17)9-13(12)20-11-5-3-2-4-6-11/h2-9,14H,1H3/i2D,3D,4D,5D,6D |
| Standard InChI Key | HYWYRSMBCFDLJT-VIQYUKPQSA-N |
| SMILES | CS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC2=CC=CC=C2 |
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